1-(1-Phenylethyl)-1H-1,2,4-triazol-3-amine
Cat. No. B8744539
M. Wt: 188.23 g/mol
InChI Key: LRNZJYRYTCRNAE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08288403B2
Procedure details
Prepared in analogy to example 3a) starting with 3-amino-1,2,4-triazole and (1-bromoethyl)benzene. The title compound was obtained as a colorless solid (Yield=10%). MS ISP (m/e): 189.2.0 (100) [(M+H)+].
Name
Name
Yield
10%
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[N:6]=[CH:5][NH:4][N:3]=1.Br[CH:8]([C:10]1[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=1)[CH3:9]>>[C:10]1([CH:8]([N:4]2[CH:5]=[N:6][C:2]([NH2:1])=[N:3]2)[CH3:9])[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NC1=NNC=N1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrC(C)C1=CC=CC=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Prepared in analogy to example 3a)
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C1(=CC=CC=C1)C(C)N1N=C(N=C1)N
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Name
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Type
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product
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Smiles
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 10% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
